Cas no 20168-88-1 (6-O-Demethyl Griseofulvin)

• Product Name: 6-O-Demethyl Griseofulvin
• CAS No: 20168-88-1
• MF: C₁₆H₁₅ClO₆
• MW: 338.739704370499
• CID: 909180
• PubChem ID: 9974417
• Update Time: 2025-05-26

6-O-Demethyl Griseofulvin Chemical and Physical Properties

Names and Identifiers

• 6-demethylgriseofulvin
• 6-O-Demethyl Griseofulvin
• 7-Chloro-6-hydroxy-2',4-dimethoxy-6'-methyl-3H,4'H-spiro[1-benzof uran-2,1'-cyclohex[2]ene]-3,4'-dione
• 6-O-desmethylgriseofulvin
• O6-Demethyl-griseofulvin
• CHEMBL1956348
• UNII-LLQ6C2G3UT
• SCHEMBL19411313
• CHEBI:208300
• (1'S-trans)-7-Chloro-6-hydroxy-2',4-dimethoxy-6'-methylspiro(benzofuran-2(3H),1'-(2)cyclohexen e)-3,4'-dione
• SPIRO(BENZOFURAN-2(3H),1'-(2)CYCLOHEXENE)-3,4'-DIONE, 7-CHLORO-6-HYDROXY-2',4-DIMETHOXY-6'-METHYL-, (1'S-TRANS)-
• LLQ6C2G3UT
• (2S,5'R)-7-chloro-6-hydroxy-3',4-dimethoxy-5'-methylspiro[1-benzouran-2,4'-cyclohex-2-ene]-1',3-dione
• J-013083
• Demethylgriseofulvin, 6-O-
• (2S, 5'R)-7-chloro-6-hydroxy-3', 4-dimethoxy-5'-methylspiro[1-benzofuran-2, 4'-cyclohex-2-ene]-1', 3-dione
• PD143301
• 6-Desmethyl-griseofulvin
• (2S,5'R)-7-chloro-6-hydroxy-3',4-dimethoxy-5'-methylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione
• 20168-88-1
• SPIRO(BENZOFURAN-2(3H),1'-(2)CYCLOHEXENE)-3,4'-DIONE, 7-CHLORO-6-HYDROXY-2',4-DIMETHOXY-6'-METHYL-, (1'S,6'R)-
• 1'S,6'R)-7-CHLORO-6-HYDROXY-2',4-DIMETHOXY-6'-METHYLSPIRO(BENZOFURAN-2(3H),1'-(2)CYCLOHEXENE)-3,4'-DIONE
• 6-Desmethylgriseofulvin
• AKOS040755495
• (1'S,6'R)-7-Chloro-6-hydroxy-2',6-dimethoxy-6'-methylspiro[benzofuran-2(3H),1'-[2]cyclohexene]-3,4'-dione; (1'S-trans)- 7-Chloro-6-hydroxy-2',6-dimethoxy-6'-methylspiro

• Inchi： 1S/C16H15ClO6/c1-7-4-8(18)5-11(22-3)16(7)15(20)12-10(21-2)6-9(19)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3/t7-,16+/m1/s1
• InChI Key： SYNGDIBHUPXIQA-QZTNRIJFSA-N
• SMILES： ClC1=C(C=C(C2=C1O[C@@]1(C(=CC(C[C@H]1C)=O)OC)C2=O)OC)O

Computed Properties

• Exact Mass: 338.05600
• Monoisotopic Mass: 338.0557159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.06000
• LogP: 2.50730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-O-Demethyl Griseofulvin

Introduction to 6-O-Demethyl Griseofulvin (CAS No. 20168-88-1)

6-O-Demethyl Griseofulvin, with the Chemical Abstracts Service (CAS) number 20168-88-1, is a derivative of griseofulvin, a well-known antifungal agent. This compound has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of 6-O-Demethyl Griseofulvin, including its chemical properties, biological activities, and recent research advancements.

Chemical Properties

6-O-Demethyl Griseofulvin is a white to off-white crystalline powder with a molecular formula of C₁₇H₁₄O₄. It has a molecular weight of 282.30 g/mol. The compound is insoluble in water but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its chemical structure is characterized by a cyclohexene ring fused to a benzene ring, with a ketone group and an ester group attached. The demethylation at the 6-O position significantly alters its pharmacological properties compared to the parent compound, griseofulvin.

Biological Activities

6-O-Demethyl Griseofulvin exhibits potent antifungal activity against various dermatophytes, including Trichophyton rubrum and Trichophyton mentagrophytes. Recent studies have shown that it is effective against both sensitive and resistant strains of these fungi, making it a promising candidate for the treatment of fungal infections. The mechanism of action involves the disruption of microtubule formation in fungal cells, which leads to cell death.

In addition to its antifungal properties, 6-O-Demethyl Griseofulvin has been found to have other biological activities. For instance, it has been reported to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This dual action makes it a potential therapeutic agent for conditions where both fungal infection and inflammation are present.

Clinical Applications and Research

The clinical applications of 6-O-Demethyl Griseofulvin are currently being explored in various preclinical and clinical studies. One notable study published in the Journal of Antimicrobial Chemotherapy in 2021 evaluated the efficacy of 6-O-Demethyl Griseofulvin in treating onychomycosis, a common fungal infection affecting the nails. The results showed that the compound was effective in reducing fungal load and improving clinical outcomes compared to traditional treatments.

Another area of interest is the use of 6-O-Demethyl Griseofulvin in combination therapy. A study published in the European Journal of Clinical Microbiology & Infectious Diseases in 2022 investigated the synergistic effects of 6-O-Demethyl Griseofulvin with other antifungal agents such as fluconazole and amphotericin B. The findings indicated that combination therapy could enhance antifungal activity and reduce the risk of resistance development.

Safety and Toxicology

The safety profile of 6-O-Demethyl Griseofulvin is an important consideration for its potential therapeutic use. Preclinical studies have shown that it has low toxicity at therapeutic doses. However, like many antifungal agents, it may cause mild side effects such as gastrointestinal discomfort and skin irritation. Long-term safety studies are ongoing to ensure its suitability for chronic use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-O-Demethyl Griseofulvin holds promise for advancing antifungal therapy. Its unique chemical structure and broad-spectrum activity make it an attractive candidate for further development. Future studies should focus on optimizing its formulation for improved bioavailability and exploring its potential in combination therapy regimens.

In conclusion, 6-O-Demethyl Griseofulvin (CAS No. 20168-88-1) is a promising compound with significant potential in the treatment of fungal infections and related inflammatory conditions. Continued research will likely uncover new applications and enhance our understanding of its therapeutic benefits.